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Compound of Interest

Compound Name:
2,3-Dimethylphenylhydrazine

hydrochloride hydrate

Cat. No.: B040375 Get Quote

A Technical Guide to 2,3-
Dimethylphenylhydrazine Hydrochloride Hydrate
This document provides a detailed overview of 2,3-Dimethylphenylhydrazine hydrochloride
hydrate, a chemical compound relevant to researchers and professionals in drug development

and chemical synthesis. It covers the core physicochemical properties, a general synthesis

pathway, and safety information.

Physicochemical Properties
2,3-Dimethylphenylhydrazine hydrochloride hydrate is an organic salt. The core structure

consists of a hydrazine group attached to a 2,3-dimethylphenyl ring, formulated as a

hydrochloride salt. The "hydrate" designation indicates the presence of associated water

molecules, though the exact number can be variable.

The key quantitative data for this compound are summarized below.
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Property Value

Chemical Formula C₈H₁₂N₂·HCl·xH₂O[1]

Molecular Weight (Anhydrous) 172.66 g/mol [1][2]

Molecular Weight (Monohydrate) ~190.67 g/mol [1]

CAS Number 123333-92-6[1][2]

Melting Point 210 °C (decomposes)[1]

Appearance White to pink or beige-brown powder.[3]

Synthesis and Experimental Protocols
While specific protocols for 2,3-Dimethylphenylhydrazine hydrochloride are proprietary, a

general and widely established method for preparing substituted phenylhydrazine

hydrochlorides involves a two-step process starting from the corresponding aniline derivative.

[4][5]

General Synthesis Protocol for Phenylhydrazine Hydrochlorides:

Diazotization: The synthesis begins with the corresponding aniline (in this case, 2,3-

dimethylaniline). The aniline is dissolved in cold hydrochloric acid. A solution of sodium nitrite

is added slowly while maintaining a low temperature (typically 0-5 °C) to form a diazonium

salt solution.[6]

Reduction: The resulting diazonium salt is then reduced. A common reducing agent for this

step is tin(II) chloride (SnCl₂) in concentrated hydrochloric acid or sodium pyrosulfite.[4][6]

The reducing agent is added gradually to the diazonium salt solution, keeping the

temperature controlled.

Isolation and Purification: After the reaction is complete, the phenylhydrazine hydrochloride

product often precipitates from the solution as a solid. This solid is collected by filtration. It

can then be purified by recrystallization, often from water or an alcohol/water mixture, with

the addition of hydrochloric acid to stabilize the product and encourage crystallization.[6] The

final product is then dried under a vacuum.
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The logical workflow for this synthesis is illustrated in the diagram below.
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Caption: General workflow for the synthesis of phenylhydrazine hydrochlorides.
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Applications in Research and Development
Phenylhydrazine derivatives are important intermediates in organic synthesis. They are

frequently used as building blocks for the synthesis of more complex molecules, particularly

heterocyclic compounds like indoles (via the Fischer indole synthesis), pyrazoles, and

pyrazolones.[3] These heterocyclic cores are prevalent in many biologically active compounds,

making 2,3-dimethylphenylhydrazine hydrochloride a valuable precursor for medicinal

chemistry and drug discovery programs.

Safety and Handling
2,3-Dimethylphenylhydrazine hydrochloride is classified as an irritant.[1] It is harmful if

swallowed or inhaled and causes skin and eye irritation.[1] Standard laboratory safety

precautions should be followed when handling this compound, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat. It should be handled in a

well-ventilated area or a fume hood. For long-term storage, it should be kept in a cool, dark

place under an inert atmosphere.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3-Dimethylphenylhydrazine hydrochloride hydrate
molecular weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b040375#2-3-dimethylphenylhydrazine-hydrochloride-
hydrate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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